Cas no 432516-88-6 (methyl 3-iodonaphthalene-1-carboxylate)

• Product Name: methyl 3-iodonaphthalene-1-carboxylate
• CAS No: 432516-88-6
• MF: C₁₂H₉IO₂
• MW: 312.103135824203
• MDL: MFCD18413116
• CID: 2126701
• PubChem ID: 20753078
• Update Time: 2025-10-28

methyl 3-iodonaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-1-naphthoate
• methyl 3-iodonaphthalene-1-carboxylate
• 1-Naphthalenecarboxylic acid, 3-iodo-, methyl ester
• D79479
• DA-05883
• SCHEMBL14499346
• MFCD18413116
• SY323576
• BS-43485
• 432516-88-6
• CS-0184724

• MDL： MFCD18413116
• Inchi： 1S/C12H9IO2/c1-15-12(14)11-7-9(13)6-8-4-2-3-5-10(8)11/h2-7H,1H3
• InChI Key： FCBPXMDNOLVKIC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 311.96473g/mol
• Monoisotopic Mass: 311.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 3-iodonaphthalene-1-carboxylate

Comprehensive Overview of Methyl 3-Iodonaphthalene-1-carboxylate (CAS No. 432516-88-6): Properties, Applications, and Research Insights

Methyl 3-iodonaphthalene-1-carboxylate (CAS No. 432516-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated naphthalene derivative is characterized by its unique molecular structure, combining a carboxylate ester group with an iodine substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of methyl 3-iodonaphthalene-1-carboxylate", "applications of iodonaphthalene derivatives", and "CAS 432516-88-6 properties", reflecting its relevance in advanced chemical studies.

The compound's molecular formula, C₁₂H₉IO₂, and molecular weight of 312.10 g/mol make it a versatile intermediate in organic synthesis. Its iodine atom serves as a pivotal site for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are critical for constructing complex molecules in drug discovery. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce waste and improve yield, aligning with the global push for sustainable methodologies.

In the context of pharmaceutical research, methyl 3-iodonaphthalene-1-carboxylate is often explored as a precursor for bioactive molecules. Its naphthalene core is a common scaffold in drugs targeting inflammation and cancer, while the ester group offers flexibility for further functionalization. Searches for "naphthalene-based drug candidates" or "iodoarene building blocks" frequently highlight this compound's role in medicinal chemistry. Additionally, its fluorescence properties have prompted investigations into its use in organic light-emitting diodes (OLEDs) and sensors, addressing the growing demand for advanced materials in electronics.

From a safety and handling perspective, methyl 3-iodonaphthalene-1-carboxylate requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its iodine content necessitates careful storage away from light and moisture to prevent degradation. This aligns with broader industry queries about "stable storage of iodinated compounds" and "handling aromatic esters".

The compound's analytical characterization typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC), which are frequently searched in conjunction with its CAS number. Recent advancements in machine learning for chemical analysis have also led to predictive models for its spectroscopic data, streamlining research workflows. Furthermore, its crystallographic data is of interest to computational chemists developing molecular docking simulations.

In summary, methyl 3-iodonaphthalene-1-carboxylate (CAS No. 432516-88-6) is a multifaceted compound with applications spanning drug development, materials science, and synthetic methodology. Its structural features and reactivity continue to inspire innovations, making it a subject of ongoing research and commercial interest. As the scientific community prioritizes sustainable synthesis and functional materials, this compound's role is likely to expand further.